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Compound of Interest

Compound Name: 3-Chloro-5-nitropicolinonitrile

Cat. No.: B1592011

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the material safety data sheet (MSDS) for 3-
Chloro-5-nitropicolinonitrile, a key intermediate in various synthetic pathways. As Senior
Application Scientists, our goal is to extend beyond mere data presentation, offering a narrative
that elucidates the causal relationships between the chemical's structure, its reactivity, and the
necessary safety protocols. This document is structured to empower researchers with the
knowledge to handle this compound with the utmost safety and efficacy.

Chemical Identity and Physicochemical Landscape

3-Chloro-5-nitropicolinonitrile, with the CAS number 488713-30-0, is a substituted pyridine
derivative.[1][2] Its molecular structure, featuring a pyridine ring functionalized with a chloro
group, a nitro group, and a nitrile group, dictates its chemical reactivity and physical properties.
Understanding these properties is foundational to its safe handling and application in synthesis.
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Property Value Source
Molecular Formula C6H2CIN302 [1]
Molecular Weight 183.552 g/mol [1]
Density 1.6 +0.1 g/cm3 [1]
Boiling Point 354.9 £ 42.0 °C at 760 mmHg [1]
Flash Point 168.4 + 27.9 °C [1]

The presence of electron-withdrawing nitro and nitrile groups, along with the chloro substituent,
renders the pyridine ring electron-deficient. This electronic characteristic is a cornerstone of its
utility as a synthetic intermediate, particularly in nucleophilic aromatic substitution reactions.
However, this same feature contributes to its hazard profile, which we will dissect in the
subsequent sections.

Hazard Identification and Risk Mitigation

The primary hazards associated with 3-Chloro-5-nitropicolinonitrile, inferred from structurally
similar compounds like 2-Chloro-3-nitropyridine, include acute toxicity, skin and eye irritation,
and potential respiratory irritation.[3]

GHS Hazard Statements for Structurally Similar Compounds:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

The causality behind these hazards lies in the reactivity of the molecule. The electrophilic
nature of the aromatic ring can lead to covalent interactions with biological macromolecules,
triggering irritation and toxic responses. The nitro group, a known functionality in many toxic
compounds, can undergo metabolic activation to reactive intermediates.
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Caption: A hierarchical approach to mitigating chemical hazards.

Safe Handling and Storage: A Proactive Approach

Safe handling of 3-Chloro-5-nitropicolinonitrile necessitates a multi-layered approach,
beginning with robust engineering controls and culminating in the correct use of personal
protective equipment (PPE).

Engineering Controls

The primary engineering control for handling this compound is a certified chemical fume hood.
This is non-negotiable. The rationale is to maintain airborne concentrations well below any
potential occupational exposure limits and to prevent inhalation of dust or vapors.[4] Ensure
that eyewash stations and safety showers are readily accessible.[4]

Personal Protective Equipment (PPE)

The selection of PPE must be based on a thorough risk assessment. The following are
minimum requirements based on the hazard profile of analogous compounds:

o Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be
worn when there is a significant risk of splashing.[3]

» Skin Protection: Impervious gloves (e.g., nitrile) and a lab coat are essential.[3][5]
Contaminated clothing should be removed and laundered before reuse.
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+ Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator with an appropriate cartridge is necessary.[3][4]

PPE Selection Logic
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Caption: Matching PPE to identified hazards and routes of exposure.

Storage
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Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3][5] It should be kept
away from incompatible materials such as strong oxidizing agents, acids, and bases, which
could initiate hazardous reactions.[3][6]

Emergency Procedures: Preparedness and

Response
First-Aid Measures

The immediacy and appropriateness of first aid are critical in mitigating the effects of accidental
exposure.

 In case of eye contact: Immediately flush with copious amounts of water for at least 15
minutes, holding the eyelids apart. Seek immediate medical attention.[3] The rationale is to
physically remove the chemical and dilute any remaining substance to minimize damage to
the cornea and other sensitive tissues.

¢ In case of skin contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. If irritation persists, seek medical attention.[3] This is to
decontaminate the skin surface and prevent further absorption.

« If inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[6]

« If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention and show the container or label.[3][5] Inducing vomiting can cause aspiration of the
chemical into the lungs, leading to chemical pneumonitis.

Fire-Fighting Measures

While the flashpoint is relatively high, it is a combustible material.[1]

o Suitable extinguishing media: Use dry chemical powder, carbon dioxide, or alcohol-resistant
foam.[3] Water spray can be used to cool fire-exposed containers.[3]

e Hazardous combustion products: Thermal decomposition may produce toxic and irritating
fumes, including nitrogen oxides, carbon monoxide, carbon dioxide, hydrogen cyanide, and
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hydrogen chloride gas.[3][6] Firefighters must wear self-contained breathing apparatus
(SCBA) and full protective gear.

Accidental Release Measures

o Personal precautions: Evacuate personnel from the area. Wear appropriate PPE as
described in Section 3.2. Avoid breathing dust or vapors.

o Environmental precautions: Prevent the material from entering drains or waterways.

» Methods for cleaning up: Carefully sweep up solid material, avoiding dust generation, and
place it in a suitable, labeled container for disposal.

Toxicological and Ecological Information

Detailed toxicological and ecological data for 3-Chloro-5-nitropicolinonitrile are not readily
available. However, based on its structure and the data for related compounds, it is prudent to
assume that it is harmful to aquatic life.[5] Release into the environment should be strictly
avoided. The nitrile group can potentially release cyanide under certain metabolic or
environmental conditions, adding to the toxicological concern.

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national
regulations. It should be treated as hazardous waste. Do not dispose of it with household waste
or allow it to reach the sewage system.

Conclusion

3-Chloro-5-nitropicolinonitrile is a valuable synthetic intermediate, but its utility is matched by
its potential hazards. A comprehensive understanding of its chemical nature, coupled with a
disciplined adherence to safety protocols, is paramount for its responsible use in research and
development. This guide serves as a foundational resource, but it is incumbent upon the user
to perform a thorough risk assessment for their specific application and to consult all available
safety literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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